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Compound of Interest |

Compound Name: 3-Isopropyl-2-methylphenol
CAS No.: 4371-48-6
Cat. No.: B8751599

While specific GHS data for the exact isomer 3-Isopropyl-2-methylphenol (CAS 4371-48-6) is
sometimes limited, its structural isomer 4-Isopropyl-3-methylphenol (0-Cymen-5-ol, CAS 3228-
02-2) is a known Category 1B Corrosive and Aquatic Toxin. In drug development and research
environments, the Safety First principle dictates that you must handle 3-Isopropyl-2-
methylphenol with the same rigor as its verified hazardous isomers.

Core Directive: Treat this substance as a Corrosive and Marine Pollutant. Under no
circumstances should this chemical be discharged into sink drains or municipal sewage
systems.

Chemical Identity & Hazard Assessment

Before disposal, verify the exact material against the Safety Data Sheet (SDS).
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Property

Detail

Chemical Name

3-Isopropyl-2-methylphenol (or Isopropy! Cresol

isomers)

Common Isomer

0-Cymen-5-ol (4-Isopropyl-3-methylphenol)

CAS Registry

4371-48-6 (Specific) / 3228-02-2 (Common

Isomer)

Physical State

Crystalline Solid or Powder (White to Pale

Yellow)

Primary Hazards

Skin Corrosion (Cat 1B), Serious Eye Damage
(Cat 1), Aquatic Toxicity

RCRA Status

Non-Listed (Not U or P listed).[1] Regulated as
Characteristic Waste if corrosive (D002) or via

state-specific organic waste codes.

Waste Segregation & Compatibility

Proper segregation prevents dangerous exothermic reactions in the waste stream.

e Incompatible With: Strong Oxidizers (e.g., Nitric Acid, Peroxides, Chlorates) and Strong

Bases (exothermic reaction).

« Compatible With: Non-halogenated organic solvents (Ethanol, Methanol, Acetone).

Storage & Segregation Protocol

o Container: Use High-Density Polyethylene (HDPE) or Glass containers. Avoid metal

containers if the waste is acidic.

o Labeling: Mark clearly as "Hazardous Waste - Toxic/Corrosive - Phenolic Compound".

e Secondary Containment: Store waste bottles in a polyethylene tray to capture potential

leaks.

Disposal Decision Framework (Visualized)
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The following decision tree illustrates the logical flow for disposing of 3-lsopropyl-2-
methylphenol based on its physical state and concentration.
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Figure 1: Logical workflow for segregating and routing phenolic waste to incineration.

Detailed Disposal Procedures
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Scenario A: Disposal of Pure Solid Substance
(Expired/Unused)

¢ Objective: Prevent environmental release and exposure to dust.
e Procedure:
o Do not dissolve simply to pour down the drain.
o Keep the substance in its original container if possible.[2]
o Place the original container inside a clear, sealable hazardous waste bag.
o Place the bagged chemical into the lab's Solid Hazardous Waste Drum.

o Manifesting: List as "Solid Waste, Toxic, Organic (Phenol Derivative)."

Scenario B: Disposal of Liquid Waste (Reaction
Mixtures/Mother Liquor)

¢ Objective: Ensure compatibility with the solvent waste stream.

e Procedure:

o

pH Check: If the solution is highly acidic or basic, neutralize it to pH 5-9 before adding to a
general solvent drum to prevent drum corrosion or reactions.

[¢]

Solvent Selection: 3-Isopropyl-2-methylphenol is soluble in alcohols and organic
solvents.

[¢]

Bulking: Pour into the "Non-Halogenated Organic Solvent" waste container (Red Can).

» Note: If the solution contains chloroform or dichloromethane, it must go into the
"Halogenated" waste stream.

o

Cap Tightly: Phenolic odors can be persistent and irritating.

Scenario C: Spill Cleanup (Immediate Action)
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e Objective: Containment and neutralization.[3]
e Procedure:
o PPE: Wear nitrile gloves (double gloving recommended), safety goggles, and a lab coat.

o Containment: If liquid, dike the spill with vermiculite or sand.[3] Do not use combustible
materials like sawdust if strong oxidizers are nearby.

o Collection: Scoop the contaminated absorbent into a wide-mouth hazardous waste jar.

o Surface Decontamination: Wipe the area with an ethanol-soaked paper towel, followed by
a soap and water wash. Dispose of all wipes as solid hazardous waste.

Regulatory Compliance (US & EU Context)

o EPA (USA): While not explicitly listed with a "U" or "P" code (unlike Phenol U188), this
substance is regulated under the "Cradle-to-Grave" principle.

o Characteristic Waste: If the waste pH is < 2 or > 12.5, it carries the D002 (Corrosive) code.

o Best Practice: Even if "Non-Regulated" by strict listing, disposal via Fuel
Blending/Incineration is the industry standard to meet aquatic toxicity regulations.

o EU Waste Framework:

o EWC Code: Likely falls under 07 05 04* (other organic solvents, washing liquids and
mother liquors) or 16 05 06* (laboratory chemicals consisting of or containing hazardous
substances).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. safety365.sevron.co.uk [safety365.sevron.co.uk]

2. cdn.chemservice.com [cdn.chemservice.com]

3. buyat.ppg.com [buyat.ppg.com]

e To cite this document: BenchChem. [Executive Summary: The "Conservative Safety"
Protocol]. BenchChem, [2026]. [Online PDF]. Available at:
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disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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